Cas no 1384269-05-9 ((S)-Ethyl 2-amino-2-(5-fluoro-1H-indol-3-yl)acetate hydrochloride)
(S)-Ethyl 2-amino-2-(5-fluoro-1H-indol-3-yl)acetate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-Ethyl 2-amino-2-(5-fluoro-1H-indol-3-yl)acetate hydrochloride
- (S)-ETHYL 2-AMINO-2-(5-FLUORO-1H-INDOL-3-YL)ACETATE HCL
-
- Inchi: 1S/C12H13FN2O2.ClH/c1-2-17-12(16)11(14)9-6-15-10-4-3-7(13)5-8(9)10;/h3-6,11,15H,2,14H2,1H3;1H/t11-;/m0./s1
- InChI Key: MYGJZDUJLMKYAO-MERQFXBCSA-N
- SMILES: Cl.FC1C=CC2=C(C=1)C(=CN2)[C@@H](C(=O)OCC)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 288
- Topological Polar Surface Area: 68.1
(S)-Ethyl 2-amino-2-(5-fluoro-1H-indol-3-yl)acetate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM260269-1g |
(S)-Ethyl 2-amino-2-(5-fluoro-1H-indol-3-yl)acetate hydrochloride |
1384269-05-9 | 97% | 1g |
$912 | 2021-06-09 | |
| Chemenu | CM260269-1g |
(S)-Ethyl 2-amino-2-(5-fluoro-1H-indol-3-yl)acetate hydrochloride |
1384269-05-9 | 97% | 1g |
$912 | 2023-02-02 |
(S)-Ethyl 2-amino-2-(5-fluoro-1H-indol-3-yl)acetate hydrochloride Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on (S)-Ethyl 2-amino-2-(5-fluoro-1H-indol-3-yl)acetate hydrochloride
(S)-Ethyl 2-amino-2-(5-fluoro-1H-indol-3-yl)acetate hydrochloride (CAS No. 1384269-05-9)
The compound (S)-Ethyl 2-amino-2-(5-fluoro-1H-indol-3-yl)acetate hydrochloride (CAS No. 1384269-05-9) is a highly specialized chemical entity with significant potential in the field of medicinal chemistry. This compound belongs to the class of indole derivatives, which have been extensively studied for their diverse biological activities. The presence of the fluorine atom at the 5-position of the indole ring introduces unique electronic and steric properties, making this compound a promising candidate for various pharmacological applications.
The synthesis of this compound involves a multi-step process that combines principles of organic synthesis and stereochemistry. The chiral center at the ethyl group ensures that the compound exists as an S-enantiomer, which is critical for its biological activity. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess, making this compound more accessible for large-scale production and further studies.
From a pharmacological perspective, (S)-Ethyl 2-amino-2-(5-fluoro-1H-indol-3-yl)acetate hydrochloride has shown remarkable potential in modulating key cellular pathways. Studies conducted in vitro have demonstrated its ability to inhibit specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The indole moiety plays a pivotal role in these interactions, as it facilitates binding to target proteins through π–π stacking and hydrogen bonding.
Moreover, this compound has been investigated for its anti-inflammatory properties. Research indicates that it can suppress the production of pro-inflammatory cytokines, making it a potential candidate for treating conditions like arthritis and inflammatory bowel disease. The fluorine substitution at the 5-position enhances the compound's stability and bioavailability, which are critical factors for its therapeutic efficacy.
In terms of drug delivery, the hydrochloride salt form of this compound ensures optimal solubility and absorption in vivo. This attribute is particularly important for oral administration, as it allows for better bioavailability and reduced dosing frequency. Recent studies have also explored the use of nanotechnology to further enhance the drug's delivery efficiency, paving the way for targeted therapies.
The development of (S)-Ethyl 2-amino-2-(5-fluoro-1H-indol-3-yl)acetate hydrochloride represents a significant milestone in medicinal chemistry. Its unique structure, combined with advanced synthetic techniques and pharmacological insights, positions it as a promising agent in the fight against various diseases. As research continues to uncover its full potential, this compound is expected to play a crucial role in the development of novel therapeutic interventions.
1384269-05-9 ((S)-Ethyl 2-amino-2-(5-fluoro-1H-indol-3-yl)acetate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)